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Compound of Interest

Compound Name: M-1211

L  Get Quote

Cat. No.: B15568966

M-1121 Technical Support Center

This technical support center provides guidance on the solubility and stability of M-1121 in
common laboratory solvents for researchers, scientists, and drug development professionals.
As M-1121 is a novel compound, publicly available data on its solubility and stability is limited.
This guide offers best practices for handling and storage, along with general protocols for
determining its properties in your own laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is M-1121 and what is its basic chemical information?

M-1121 is an orally active, covalent inhibitor of the menin-MLL interaction, which is under
investigation as a potential therapeutic for acute leukemia.

Table 1: M-1121 Chemical Properties

Property Value

CAS Number 2377337-93-2
Chemical Formula Ca2H57FNeO6S
Molecular Weight 793.01 g/mol
Appearance Solid powder
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Q2: Is there any available data on the solubility of M-1121 in common lab solvents?

Specific quantitative solubility data for M-1121 in common laboratory solvents is not readily
available in published literature or on vendor datasheets. MedKoo Biosciences lists the
solubility as "To be determined”. For novel compounds like M-1121, it is common for
researchers to perform in-house solubility testing.

Q3: What solvents are recommended for preparing stock solutions of M-11217?

While explicit data is unavailable, general guidance for compounds of similar structure
suggests that organic solvents are likely necessary for initial solubilization. MedChemExpress
provides general advice to prepare stock solutions in DMSO or water. Given its chemical
structure, M-1121 is likely to have higher solubility in organic solvents like DMSO or ethanol
compared to aqueous solutions.

Q4: What are the recommended storage conditions for M-1121?

» Solid Form: MedKoo Biosciences recommends storing the solid compound in a dry, dark
environment at 0 - 4°C for short-term storage (days to weeks) or at -20°C for long-term
storage (months to years).[1]

e Stock Solutions: MedchemExpress suggests that stock solutions can be stored at -80°C for
up to 6 months, or at -20°C for up to 1 month.[2] It is crucial to store solutions in tightly
sealed vials to prevent evaporation and contamination.

Q5: How can | improve the solubility of M-1121 if it is difficult to dissolve?

If you encounter solubility issues, consider the following troubleshooting steps:

e Sonication: Gently sonicate the solution in a water bath to aid dissolution.

o Warming: Carefully warm the solution to a slightly elevated temperature (e.g., 37°C). Be
cautious, as excessive heat may degrade the compound.

» Vortexing: Vigorous vortexing can help to break up any clumps of solid material.
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e Solvent Choice: If solubility in a particular solvent is low, consider testing other common

laboratory solvents such as DMF or a co-solvent system (e.g., DMSO/ethanol mixture).

Troubleshooting Guide

Table 2: Troubleshooting Common Issues with M-1121 Handling

Issue

Possible Cause

Recommended Solution

Compound is difficult to

dissolve.

Low solubility in the chosen

solvent.

Try sonication, gentle warming,
or vortexing. If unsuccessful,
test solubility in alternative
organic solvents like DMF or

ethanol.

Precipitate forms after adding

to aqueous buffer.

The compound is not soluble
in the aqueous environment at

the final concentration.

Increase the percentage of the
organic solvent in the final
solution if the experimental
system allows. Prepare a more
dilute stock solution.

Inconsistent experimental

results.

Potential degradation of the

compound.

Aliquot stock solutions to avoid
repeated freeze-thaw cycles.
Protect the compound from
light and store at the
recommended temperature.
Prepare fresh dilutions for

each experiment.

Loss of compound activity over

time.

Instability in the solvent or

storage conditions.

Perform a stability study in
your chosen solvent. If
instability is observed, prepare
fresh stock solutions more

frequently.

Experimental Protocols

As specific experimental data for M-1121 is not available, the following are general protocols to

help you determine the solubility and stability in your laboratory.
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Protocol 1: Determining the Solubility of M-1121

Preparation: Add a pre-weighed amount of M-1121 (e.g., 1 mg) to a clear vial.

Solvent Addition: Add a small, precise volume of the desired solvent (e.g., 100 pL of DMSO)
to the vial.

Dissolution: Vortex the vial for 1-2 minutes. If the solid is not fully dissolved, use sonication or
gentle warming.

Observation: Visually inspect the solution against a dark background for any undissolved
particles.

Incremental Solvent Addition: If the compound is not fully dissolved, add another known
volume of the solvent and repeat the dissolution steps.

Calculation: Continue adding solvent incrementally until the compound is completely
dissolved. The solubility can then be calculated (e.g., in mg/mL).

Protocol 2: Assessing the Stability of M-1121 in Solution

Stock Solution Preparation: Prepare a stock solution of M-1121 in the desired solvent at a
known concentration.

Initial Analysis (Time 0): Immediately after preparation, analyze the solution using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine
the initial purity and concentration.

Storage: Aliquot the remaining stock solution into several vials and store them under the
desired conditions (e.g., -20°C, 4°C, room temperature).

Time-Point Analysis: At regular intervals (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve
an aliquot and re-analyze it using the same analytical method.

Data Comparison: Compare the results from each time point to the initial analysis to
determine the extent of degradation.

Visual Workflows
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The following diagrams illustrate logical workflows for handling and assessing a novel
compound like M-1121.

Preparation Solubilization Stock Solution Storage Experimental Use
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Caption: Workflow for handling and preparing M-1121 for experiments.
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Caption: Logical workflow for determining the solubility of M-1121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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